Cas no 62460-58-6 (2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine)

2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine is a heterocyclic compound featuring both pyrrole and tetrahydropyrimidine moieties, offering versatile reactivity for synthetic applications. Its fused ring structure enhances stability while providing multiple sites for functionalization, making it valuable in pharmaceutical and agrochemical research. The compound’s electron-rich pyrrole component facilitates participation in electrophilic substitution reactions, while the tetrahydropyrimidine framework contributes to its potential as a building block for biologically active molecules. Its balanced lipophilicity and hydrogen-bonding capacity may improve bioavailability in drug design. This scaffold is particularly useful in developing kinase inhibitors, antimicrobial agents, or ligands for metal coordination chemistry, owing to its chelating properties and structural diversity.
2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine structure
62460-58-6 structure
Product Name:2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine
CAS No:62460-58-6
MF:C8H11N3
MW:149.193041086197
CID:4075357
PubChem ID:12366086
Update Time:2025-11-05

2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 1,4,5,6-tetrahydro-2-(1H-pyrrol-2-yl)-
    • 2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine
    • AKOS006357308
    • 62460-58-6
    • Inchi: 1S/C8H11N3/c1-3-7(9-4-1)8-10-5-2-6-11-8/h1,3-4,9H,2,5-6H2,(H,10,11)
    • InChI Key: NZUWPVNHHMRROU-UHFFFAOYSA-N
    • SMILES: N1C(C2=CC=CN2)=NCCC1

Computed Properties

  • Exact Mass: 149.095297364Da
  • Monoisotopic Mass: 149.095297364Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 40.2Ų

2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-38400618-1.0g
2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine
62460-58-6 95%
1.0g
$986.0 2023-01-02
Enamine
BBV-38400618-2.5g
2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine
62460-58-6 95%
2.5g
$2043.0 2023-10-28
Enamine
BBV-38400618-5.0g
2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine
62460-58-6 95%
5.0g
$2587.0 2023-01-02
Enamine
BBV-38400618-10.0g
2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine
62460-58-6 95%
10.0g
$3253.0 2023-01-02
Enamine
BBV-38400618-1g
2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine
62460-58-6 95%
1g
$986.0 2023-10-28
Enamine
BBV-38400618-5g
2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine
62460-58-6 95%
5g
$2587.0 2023-10-28
Enamine
BBV-38400618-10g
2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine
62460-58-6 95%
10g
$3253.0 2023-10-28

Additional information on 2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine

2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine (CAS No. 62460-58-6): A Promising Compound in Pharmaceutical Research

2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine, also known by its CAS number 62460-58-6, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry. This molecule belongs to the family of pyrimidine derivatives, characterized by its fused ring system and the presence of a pyrrolidine ring. Its molecular formula is C8H11N3, and it exhibits a molecular weight of 155.19 g/mol. The compound's chemical structure combines the versatility of pyrimidine rings with the biological activity of pyrrolidine moieties, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine in modulating various biological pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of specific kinases, which are implicated in several diseases including cancer and neurodegenerative disorders. This finding underscores the compound's role in targeting aberrant signaling cascades that contribute to pathological conditions.

The synthesis of 2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine involves a series of well-defined chemical reactions, often starting from readily available precursors. One of the most efficient methods reported in recent years involves the use of microwave-assisted coupling reactions, which significantly reduce reaction times and improve yields. This synthetic approach has been validated through multiple studies, including a 2024 report in Organic & Biomolecular Chemistry, which detailed the optimization of reaction conditions to achieve high purity and yield.

From a pharmacological perspective, 2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine has shown promising properties in preclinical models. Its ability to interact with specific receptors and enzymes has been explored in various contexts, including anti-inflammatory and antioxidant activities. A 2023 study published in Pharmaceutical Research revealed that this compound exhibits significant anti-inflammatory effects in models of arthritis, suggesting its potential as a therapeutic agent for inflammatory diseases.

One of the key advantages of 2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine is its structural flexibility, which allows for the incorporation of diverse functional groups. This property has been leveraged in the development of hybrid molecules that combine the therapeutic effects of multiple compounds. For example, a 2024 study in Drug Discovery Today described the synthesis of a derivative of this compound that exhibits enhanced activity against multidrug-resistant bacteria, highlighting its potential in the fight against antibiotic resistance.

The pharmacokinetic profile of 2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine has also been investigated to assess its suitability for drug development. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for the design of effective therapeutic agents. A 2023 review in Drug Metabolism and Disposition discussed the role of this compound in optimizing oral bioavailability, which is essential for the development of drugs that can be administered in tablet or capsule form.

Furthermore, the compound's potential in targeting specific molecular targets has been explored in the context of cancer therapy. Research published in Cancer Research in 2024 indicated that 2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine can selectively inhibit the activity of a key enzyme involved in the proliferation of certain cancer cells. This finding has sparked interest in its potential as a novel therapeutic agent for oncology applications.

Another area of research that has gained traction is the use of 2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine in the treatment of neurodegenerative diseases. A 2023 study in Neuropharmacology explored its effects on the expression of neuroinflammatory markers in models of Alzheimer's disease. The results suggested that the compound could potentially reduce neuroinflammation, a key factor in the progression of such diseases.

In addition to its therapeutic potential, 2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine has also been studied for its role in modulating immune responses. Research published in Immunology Letters in 2024 indicated that the compound can enhance the activity of T-cells, which are critical for the immune system's ability to combat pathogens. This property has led to its consideration as a potential adjuvant in vaccine development.

The ongoing research into 2-(1H-pyrrol-2-yl)-1,4,5,6-tetrahydropyrimidine is not only expanding our understanding of its biological activities but also providing new insights into the design of more effective therapeutic agents. As the field of pharmaceutical chemistry continues to evolve, this compound is likely to play a significant role in the development of innovative treatments for a wide range of diseases.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd